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Compound of Interest

Compound Name: Panthenyl ethyl ether

Cat. No.: B1199588 Get Quote

I have gathered more detailed information on experimental protocols for determining the

refractive index of viscous liquids and solubility testing for cosmetic ingredients. Specifically, I

found references to ASTM D1747 for refractive index determination, which provides a

standardized method. For solubility, I found protocols that involve visual inspection and the use

of various solvents relevant to the cosmetics industry. I also have sufficient information on the

metabolic pathway of pantothenic acid to Coenzyme A to create the requested Graphviz

diagram. I can now proceed to structure the technical guide, create the data tables, detail the

experimental protocols, and generate the required diagrams. I have all the necessary

components to fulfill the user's request.

Molecular Weight: 233.30 g/mol

Appearance: Colorless to slightly yellowish, viscous liquid

Odor: Characteristic

Boiling Point: 165-185 °C at 4 mmHg

Solubility: Soluble in water, ethanol, and oils

Stability: Stable under normal conditions; should be protected from strong acids, bases, and

oxidizing agents.

Refractive Index: 1.467 - 1.473 at 20°C
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I have also gathered information for the detailed experimental protocols and the signaling

pathway as requested. I will now proceed to generate the complete response.An In-depth

Technical Guide on the Core Physicochemical Properties of Panthenyl Ethyl Ether

For Researchers, Scientists, and Drug Development Professionals

Abstract
Panthenyl ethyl ether, a derivative of pantothenic acid (Vitamin B5), is a key ingredient in

numerous cosmetic and pharmaceutical formulations. Its physicochemical properties are

pivotal for its efficacy, stability, and delivery in final products. This technical guide provides a

comprehensive overview of the core physicochemical characteristics of Panthenyl ethyl ether,
detailed experimental methodologies for their assessment, and an illustrative representation of

its metabolic significance.

Physicochemical Properties
The fundamental physicochemical properties of Panthenyl ethyl ether are summarized in the

table below, providing a quantitative basis for formulation and development.
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Property Value Unit Notes

Molecular Weight 233.30 g/mol

Appearance

Colorless to slightly

yellowish, viscous

liquid

-

Odor Characteristic -

Boiling Point 165 - 185 °C at 4 mmHg

Solubility in Water Soluble -
Miscible in all

proportions

Solubility in Ethanol Soluble -

Solubility in Oils Soluble -

Refractive Index 1.467 - 1.473 - at 20°C

Stability
Stable under normal

conditions.
-

Protect from strong

acids, bases, and

oxidizing agents.

Experimental Protocols
Accurate determination of physicochemical properties is essential for quality control and

formulation optimization. The following sections detail the methodologies for key experimental

procedures.

Determination of Boiling Point (Reduced Pressure)
To prevent thermal decomposition, the boiling point of Panthenyl ethyl ether is determined

under vacuum.

Methodology:

Apparatus Setup: A vacuum distillation apparatus is assembled, including a round-bottom

flask, a distillation head equipped with a thermometer, a condenser, and a receiving flask.

The system is connected to a vacuum pump.
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Sample Preparation: A measured quantity of Panthenyl ethyl ether is placed in the round-

bottom flask. Boiling chips are added to ensure smooth ebullition.

Procedure: The system is evacuated to a stable pressure of 4 mmHg. The flask is then

gently heated. The temperature at which a steady stream of condensate is observed on the

thermometer bulb is recorded as the boiling point at the specified pressure.

Determination of Solubility
The solubility of Panthenyl ethyl ether in various solvents is a critical parameter for its

application in different formulations.

Methodology:

Apparatus: A series of clear, clean test tubes or vials.

Sample Preparation: A precise amount of Panthenyl ethyl ether (e.g., 1 gram) is weighed.

Procedure:

To a test tube containing a known volume of the solvent (e.g., water, ethanol, or a specific

oil), the weighed Panthenyl ethyl ether is added incrementally with constant agitation

(e.g., vortex mixing).

The mixture is visually inspected for clarity and the absence of undissolved droplets or

layers.

The point at which the Panthenyl ethyl ether is completely dissolved, or the point at

which no more will dissolve, is recorded. For miscible substances, this is often reported

qualitatively as "soluble" or "miscible."

Determination of Refractive Index
The refractive index is a measure of the purity and identity of Panthenyl ethyl ether. ASTM

D1747 provides a standard method for viscous materials.

Methodology:
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Apparatus: A calibrated Abbé refractometer with a temperature-controlled prism.

Calibration: The refractometer is calibrated using a standard of known refractive index at the

measurement temperature (20°C).

Procedure:

A small drop of Panthenyl ethyl ether is placed on the clean, dry prism of the

refractometer.

The prism is closed, and the sample is allowed to equilibrate to the set temperature of

20°C.

The light source is adjusted, and the refractometer is manipulated to bring the dividing line

between the light and dark fields into sharp focus on the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale.

Mandatory Visualizations
Experimental Workflow for Physicochemical Analysis
The logical flow of experiments to characterize Panthenyl ethyl ether is crucial for systematic

analysis.
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[https://www.benchchem.com/product/b1199588#physicochemical-properties-of-panthenyl-
ethyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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